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Compound of Interest
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Cat. No.: B1682540 Get Quote

Introduction

Triethyl citrate (TEC) is an ester of citric acid, recognized for its favorable safety profile and

biodegradability, making it a prominent green solvent in various industrial applications.[1][2]

Produced from the fermentation of natural resources, TEC is a colorless, odorless oily liquid

with low toxicity.[1][3][4] Its utility spans across the pharmaceutical, food, cosmetic, and

polymer industries, where it functions as a plasticizer, solvent, and flavoring agent.[1][2][3] This

document provides detailed application notes and protocols for the use of triethyl citrate as a

solvent in green chemistry, with a focus on its synthesis and potential applications in organic

reactions and biocatalysis.

Physicochemical Properties and Solubility
Triethyl citrate's properties make it an attractive alternative to traditional volatile organic

solvents. It is miscible with alcohol and diethyl ether, and soluble in water.[1]

Table 1: Physicochemical Properties of Triethyl Citrate
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Property Value Reference

Molecular Formula C₁₂H₂₀O₇ [5]

Molecular Weight 276.28 g/mol [5]

Boiling Point 294 °C [5]

Melting Point -55 °C [5]

Density 1.137 g/cm³ [5]

Water Solubility 6.5 g/100 mL (25 °C) [3]

Table 2: Solubility of Triethyl Citrate in Various Solvents

Solvent Solubility

Water Soluble (6.5 g/100 mL at 25°C)[3]

Ethanol Miscible[1]

Diethyl Ether Miscible[1]

Most Organic Solvents Soluble[3]

Oils Insoluble[3]

Applications in Green Chemistry
Triethyl citrate's primary application in green chemistry is as a non-toxic plasticizer for

polymers such as polyvinyl chloride (PVC) and in pharmaceutical coatings.[1][2] It is also

utilized as a solvent and fixative in cosmetics and personal care products.[1] While its potential

as a green reaction medium in organic synthesis is recognized, detailed protocols for specific

reactions are not widely available in peer-reviewed literature. The following sections detail its

synthesis and explore its potential in other green chemistry applications.

Application Note 1: Synthesis of Triethyl Citrate
The industrial synthesis of triethyl citrate is a prime example of a green chemical process,

utilizing renewable feedstocks—citric acid and ethanol.[3] The most common method is the
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esterification of citric acid with ethanol, often employing a solid acid catalyst to minimize waste

and facilitate catalyst recovery.[3]

Experimental Protocols
Protocol 1: Synthesis of Triethyl Citrate via Reactive Distillation with an Ion-Exchange Resin

Catalyst

This protocol is based on a continuous reactive distillation process, which enhances reaction

conversion by continuously removing water, a byproduct of the esterification.[3]

Materials:

Citric Acid

Ethanol

Macroporous Amberlyst 15 ion-exchange resin catalyst

Reactive distillation column (e.g., 5-m glass column)[3]

Prereactor (optional)

Simple distillation column (for water removal, optional)[3]

Procedure:

Catalyst Loading: Pack the reactive section of the distillation column with the Amberlyst 15

ion-exchange resin.

Feed Preparation: Prepare a feed stream of citric acid and an excess of ethanol. The molar

ratio of ethanol to citric acid can be varied to optimize conversion.[3]

Reaction Setup:

Scheme A (Reactive Distillation Only): Feed the citric acid and ethanol mixture directly into

the reactive distillation column.[3]
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Scheme B (Prereactor + Reactive Distillation): React the citric acid and ethanol in a

prereactor before feeding the mixture to the reactive distillation column.[3]

Scheme C (Prereactor + Water Removal + Reactive Distillation): After the prereactor,

remove water from the mixture using a simple distillation column before it enters the

reactive distillation column.[3]

Reaction Conditions:

Temperature: Operate the column at a moderately elevated pressure (e.g., 2.5 bar) to

increase the reaction temperature and enhance kinetic rates without causing product

degradation.[3]

Reflux Ratio: Maintain a low reflux ratio (L/D < 0.1) to prevent the reintroduction of water

into the reactive zone.[3]

Product Collection: Continuously withdraw the triethyl citrate product from the bottom of the

column. The main byproduct is typically diethyl citrate.[3]

Purification: The product stream can be further purified by distillation to achieve a high purity

of triethyl citrate (e.g., >98.5 wt%).[3]

Protocol 2: Synthesis of Triethyl Citrate using an Acidic Functional Ionic Liquid Catalyst

This protocol describes a batch process using a reusable acidic ionic liquid as a catalyst.

Materials:

Citric Acid (0.15 mol)

Ethanol

Acidic functionalized ionic liquid (e.g., [HSO₃-pmim]CH₃-ph-SO₃), 10.0% by weight of

reactants

Toluene (75 mL)

Reaction vessel equipped with a stirrer and condenser
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Procedure:

Reactant Charging: In the reaction vessel, combine citric acid, ethanol (at a molar ratio of

6.0:1 to citric acid), the ionic liquid catalyst, and toluene.

Reaction Conditions: Heat the mixture to a temperature range of 80-120°C with continuous

stirring for 8 hours.

Product Isolation: After the reaction is complete, cool the mixture. The ionic liquid can be

separated and reused. The triethyl citrate product can be isolated from the toluene solution

by distillation.

Yield: This method can achieve a yield of up to 94.5%. The ionic catalyst can be reused

multiple times without a significant loss in activity.

Quantitative Data
Table 3: Comparison of Catalytic Systems for Triethyl Citrate Synthesis

Catalyst
Molar Ratio
(Ethanol:Cit
ric Acid)

Temperatur
e (°C)

Reaction
Time (h)

Yield (%) Reference

Amberlyst 15

(Reactive

Distillation)

Varied

Elevated

(under

pressure)

Continuous

>98.5

(product

purity)

[3]

Phosphonate

d USY Zeolite

(P2USY)

5:1 to 20:1 90-130 Not specified 82

[HSO₃-

pmim]CH₃-

ph-SO₃

6:1 80-120 8 94.5
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Caption: General workflow for the synthesis of triethyl citrate.

Application Note 2: Triethyl Citrate in Biocatalysis
Triethyl citrate has potential applications in biocatalysis, particularly in reactions involving

lipases. Lipases are enzymes that can catalyze esterification and transesterification reactions

in non-aqueous media. The use of a green solvent like triethyl citrate can enhance the

environmental friendliness of these processes. One area of interest is the enzymatic hydrolysis

of triglycerides, where triethyl citrate has been investigated for its inhibitory effects on lipase

activity, which can be relevant in designing controlled-release systems.[6]

Logical Relationship: Inhibition of Enzymatic
Triglyceride Hydrolysis
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Caption: Inhibition of lipase-catalyzed triglyceride hydrolysis by triethyl citrate.

While the inhibitory role is noted, detailed protocols for using triethyl citrate as a solvent for

preparative biocatalytic reactions are not readily available. Further research is needed to

establish optimal conditions for various enzyme-substrate systems in this green solvent.

Application Note 3: Potential Use in Nanoparticle
Synthesis
The synthesis of nanoparticles in green solvents is a rapidly developing area of research. While

citrate ions (from salts like sodium citrate) are widely used as reducing and capping agents in

the synthesis of metal nanoparticles, the use of triethyl citrate as the solvent medium is less

explored.[7] Given its properties, triethyl citrate could potentially serve as a non-toxic and

high-boiling solvent for the synthesis of various types of nanoparticles, offering better control

over particle size and morphology due to its coordinating ability and high boiling point.
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Experimental Workflow: General Approach for
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Caption: A conceptual workflow for nanoparticle synthesis using triethyl citrate as a solvent.

Researchers interested in this application would need to conduct exploratory studies to

determine the optimal synthesis parameters, such as temperature, precursor concentration,

and the choice of reducing and stabilizing agents in a triethyl citrate medium.

Conclusion
Triethyl citrate stands out as a valuable green solvent with a well-established, sustainable

production process. Its primary applications are in the polymer, pharmaceutical, and cosmetic

industries. While its potential as a reaction medium in broader organic synthesis, catalysis, and

nanotechnology is promising, there is a clear need for more research and publication of

detailed experimental protocols to facilitate its wider adoption in these areas. The information

provided in these application notes serves as a foundation for researchers and professionals to

utilize and further explore the capabilities of triethyl citrate in advancing green chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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